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Cat. No.: B12392171

Hybridaphniphylline B: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hybridaphniphylline B is a structurally complex member of the Daphniphyllum alkaloids, a
large family of natural products known for their intricate polycyclic architectures and diverse
biological activities. Isolated from Daphniphyllum longeracemosum, Hybridaphniphylline B is
a hybrid natural product, comprising a Daphniphyllum alkaloid core and an iridoid moiety. Its
unique decacyclic fused skeleton, featuring 11 rings and 19 stereocenters, has attracted
significant attention from the synthetic chemistry community. This technical guide provides a
detailed overview of the known physical and chemical properties of Hybridaphniphylline B,
including spectroscopic data and a summary of its total synthesis, to serve as a valuable
resource for researchers in natural product chemistry, medicinal chemistry, and drug
development.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hybridaphniphylline B is presented
below. These properties are crucial for its identification, characterization, and further
investigation.
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Property Value Source

Molecular Formula Cs7H47NO11 PubChem
Molecular Weight 681.77 g/mol PubChem
Appearance White solid (Zhang et al., 2018)
Optical Rotation ([a]D) -85.2 (c 0.5, CHCI3) (Zhang et al., 2018)
Melting Point 228-231 °C (Zhang et al., 2018)

Spectroscopic Data

The structural elucidation of Hybridaphniphylline B was accomplished through extensive
spectroscopic analysis. The key data from *H NMR, 3C NMR, and High-Resolution Mass
Spectrometry (HRMS) are tabulated below.

1H NMR (400 MHz, CDCls) & (ppm)

Chemical Shift Lo Coupling Constant .
Multiplicity Assignment

(ppm) (3, Hz)

7.29 S H-17

5.86 d 8.0 H-1'

5.28 t 8.0 H-3'

5.18 t 8.0 H-4'

4.88 d 8.0 H-2'

13C NMR (100 MHz, CDCl3) & (ppm)
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Chemical Shift (ppm) Assighment
170.3 C-6'

169.8 c-4'

169.3 Cc-2

169.1 C-3

152.0 C-17

High-Resolution Mass Spectrometry (HRMS)

lon Calculated m/z Found m/z

[M+H]* 682.3222 682.3225

Experimental Protocols

The characterization and synthesis of Hybridaphniphylline B involve a series of sophisticated
experimental procedures. Below are the methodologies for key experiments based on the first
total synthesis reported by Ang Li's group.[1]

Isolation and Purification

Hybridaphniphylline B was originally isolated from the dried stems and leaves of
Daphniphyllum longeracemosum. The general procedure involves:

o Extraction: The plant material is powdered and extracted exhaustively with a solvent such as
methanol or ethanol at room temperature.

« Partitioning: The crude extract is then suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate
compounds based on their polarity.
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o Chromatography: The fraction containing the target compound is subjected to multiple
rounds of column chromatography on silica gel, Sephadex LH-20, and preparative high-
performance liquid chromatography (HPLC) to yield pure Hybridaphniphylline B.

Spectroscopic Analysis

The structural elucidation of Hybridaphniphylline B relies on a combination of spectroscopic
techniques:

 NMR Spectroscopy: *H and 3C NMR spectra are recorded on a Bruker AVANCE
spectrometer (typically at 400 or 600 MHz for *H and 100 or 150 MHz for 13C). 2D NMR
experiments, including COSY, HSQC, and HMBC, are crucial for establishing the
connectivity of the complex ring system. Samples are typically dissolved in deuterated
chloroform (CDCIs).

o Mass Spectrometry: High-resolution mass spectra are acquired using an Agilent 6224 TOF
LC/MS instrument with an electrospray ionization (ESI) source to determine the exact mass
and molecular formula.

o Optical Rotation: The specific rotation is measured on a PerkinElmer Model 341 polarimeter
at the sodium D line (589 nm).

e Melting Point: The melting point is determined using a Blchi B-545 melting point apparatus.

Key Synthetic Strategy: A Biomimetic Diels-Alder
Reaction

The first total synthesis of Hybridaphniphylline B was a landmark achievement, notable for its
biomimetic approach.[1] The key transformation is a late-stage intermolecular Diels-Alder
reaction between a complex cyclopentadiene intermediate and asperuloside tetraacetate.
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A simplified workflow for the total synthesis of Hybridaphniphylline B.

Biological Activity and Future Directions

Currently, there is limited published data on the specific biological activities of
Hybridaphniphylline B. However, many other Daphniphyllum alkaloids have demonstrated a
range of biological effects, including cytotoxic, anti-inflammatory, and neuroprotective activities.
The complex and unique structure of Hybridaphniphylline B makes it an intriguing candidate
for biological screening to uncover potential therapeutic applications. Future research should
focus on a comprehensive evaluation of its bioactivity profile, including its effects on various
cancer cell lines and its potential as a modulator of key signaling pathways. Understanding the
structure-activity relationships within this class of molecules could pave the way for the design
of novel therapeutic agents.
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A logical workflow for the research and development of Hybridaphniphylline B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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